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Topic: Troubleshooting skip wells and inconsistent growth in Colistin B Sulfate Broth
Microdilution (BMD) assays. Audience: Researchers, Clinical Microbiologists, and Assay
Developers. Content Type: Technical Support Guide & FAQs.

Introduction: The Polymyxin Paradox

Welcome to the Technical Support Center. If you are experiencing "skip wells"—discontinuous
growth patterns where bacteria grow at high concentrations, fail to grow at intermediate levels,
and grow again at low levels—you are encountering the unique physicochemical challenges of
Colistin (Polymyxin E).[1]

Colistin is a cationic, amphiphilic polypeptide. While this structure allows it to disrupt the Gram-
negative outer membrane, it also causes it to adhere avidly to laboratory plastics and interact
unpredictably with media cations. This guide synthesizes current CLSI (Clinical & Laboratory
Standards Institute) and EUCAST standards to help you distinguish between technical artifacts
and biological resistance.

Part 1: Diagnhostic Workflow (Visualized)
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Before adjusting your protocol, use this decision logic to categorize your skip well issue.

ISSUE: Skip Well Observed
(e.g., Growth at 0.5 & 2.0 pg/mL; No growth at 1.0 pg/mL)

Step 1: Purity Check
Subculture 'skipped' well and growth wells

Contamination

Restart assay with fresh isolate Pure Culture

Step 2: Analyze Pattern

Single Skip? Multiple Skips?

CLSI Guidance:
Read MIC at highest concentration
showing no growth

Invalid Test
Proceed to Step 3

Step 3: Plasticware Audit
Are you using treated polystyrene?

Adsorption Artifact
Switch to untreated polystyrene
or polypropylene

Suspect Heteroresistance
(Common in Enterobacterales)
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Figure 1:Diagnostic logic for evaluating discontinuous growth in Colistin MIC plates. Single
skips may be readable; multiple skips usually indicate adsorption errors or heteroresistance.

Part 2: Technical FAQs & Troubleshooting
Q1: Why does Colistin "disappear” from my wells (The
Physics of Adsorption)?

The Issue: You prepared a 4 ug/mL well, but the effective concentration is likely much lower,
allowing bacterial growth. The Mechanism: Colistin is a polycation (positively charged).
Standard polystyrene microtiter plates often have a net negative surface charge (especially if
"Tissue Culture Treated" to aid eukaryotic cell adhesion). Colistin binds to the plastic walls

rather than the bacteria.
Troubleshooting Protocol:

 Verify Plasticware: Ensure you are using untreated polystyrene or polypropylene plates.
Never use tissue-culture treated plates.

e The Surfactant Debate:

o Historical Context: Older protocols suggested adding Polysorbate-80 (P-80) to prevent
adsorption.[2]

o Current Standard:Do NOT use P-80. Both CLSI and EUCAST advise against it because P-
80 has a synergistic antibacterial effect with Colistin, leading to artificially low MICs (false
susceptibility).[2] You must accept some adsorption loss as part of the standardized
method reference ranges.

Q2: Is it a skip well or Heteroresistance?

The Issue: Growth appears at 4 pug/mL, no growth at 2 pg/mL, and growth at 0.5 pg/mL. The
Biology: Colistin heteroresistance is prevalent in Acinetobacter baumannii, Klebsiella
pneumoniae, and Enterobacter spp. A subpopulation of resistant clones may survive in the
higher concentration wells while the main population dies off.

Validation Step:
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» Aspirate fluid from the "skip” well (the well with growth at the higher concentration).
e Streak onto non-selective agar.

« If the colony morphology is consistent with your parent strain (pure culture), it is likely
heteroresistance.

e Reporting: If heteroresistance is confirmed, the isolate should be considered Resistant,
regardless of the "clear" wells at lower concentrations.

Q3: 1 used Colistimethate Sodium (CMS) because it
dissolves better. Is this a problem?

The Issue: Massive shift in MIC values (usually much higher MICs). The Chemistry:STOP
immediately.

o CMS is a Prodrug: It is inactive in vitro.[2][3] It requires hydrolysis in vivo to become active
Colistin.

e The Error: In a rapid 16-24h MIC test, CMS does not fully hydrolyze. You are measuring the
MIC of an inactive compound.

» Correction: You must use Colistin Sulfate powder.[4] Correct for potency (activity) during
weighing, as the salt fraction varies by batch.

Q4: How do Cations () affect my results?

The Issue: Inconsistent MICs between different batches of Mueller-Hinton Broth (MHB). The
Mechanism: Colistin kills bacteria by displacing

and
from the phosphate groups of Lipopolysaccharide (LPS).[5][6]

o Excess Cations: If your media has high

, these ions outcompete Colistin for LPS binding sites

False Resistance (High MIC).
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e Low Cations: If media is cation-deficient
False Susceptibility (Low MIC).

Requirement: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB) strictly within ISO/CLSI
limits:

e Calcium: 20-25 mg/L

e Magnesium: 10-12.5 mg/L

Part 3: The "Clean" Protocol (Self-Validating
System)

To minimize skip wells, adhere to this strict Broth Microdilution (BMD) workflow. Note: Gradient
strips and Disk Diffusion are invalid for Colistin due to poor agar diffusion.[1][2][3]

Materials Checklist

Component Specification Reason
Active Pharmaceutical o Only the sulfate form is active
) Colistin Sulfate (NOT CMS) o
Ingredient in vitro.[2]
. CAMHB (ISO 20776-1 Prevents cation competition
edia
compliant) errors.
Plat Untreated Polystyrene (U- Minimizes drug adsorption to
ates
bottom) plastic.
Prevents
Seals Breathable adhesive seals evaporation/concentration
changes.

Step-by-Step Methodology

1. Stock Preparation (The Potency Correction) Do not assume 1 mg powder = 1 mg active
drug. Colistin sulfate potency is usually labeled in Units/mg or pg/mg.

o Dissolve Colistin Sulfate in sterile distilled water (not PBS, as salts may precipitate).
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Prepare a stock solution (e.g., 1280 pg/mL). Do not store dilute working solutions; adsorption
occurs rapidly.

. Plate Preparation
Dispense 50 pL of CAMHB into columns 1-12 of a 96-well plate.
Perform 2-fold serial dilutions of Colistin.[4]

Critical: Use the plates immediately. Do not pre-fill and store plates for weeks unless frozen
at -70°C, as plastic binding increases over time.

. Inoculum Standardization
Prepare a direct colony suspension in saline to 0.5 McFarland.
Dilute this suspension 1:100 in CAMHB.
Add 50 pL of this diluted inoculum to the wells.
Final Inoculum Density:

CFU/mL.

Final Drug Concentration: Halved (due to 1:1 dilution with inoculum).
. Incubation & Reading

Incubate at 35 + 2°C for 16—20 hours in ambient air.

Reading: View the bottom of the well using a mirrored stand.

o Button of growth: Resistant/Growth.

o Clear: Susceptible/No Growth.[1][3]

o Skip Well: If a single skip occurs, read the MIC at the highest concentration showing no
growth (e.g., if growth at 0.25, no growth at 0.5, growth at 1.0, no growth at 2.0
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MIC is 2.0). If multiple skips occur, invalidate the test.

Part 4: Mechanism of Failure (Visualized)

Understanding why the assay fails is crucial for troubleshooting.

Colistin Sulfate
(Cationic +)

Reduced Free Drug | Insufficient Killing Bacteria (LPS) Growth in High Conc. . (SSSENEN)
Concentration (Anionic Target) jgll False Resistance

Binds to
Electrostatic
Attracts Adsorption
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Figure 2:The "Tug-of-War": Colistin is competitively bound by anionic plastic surfaces, reducing
the effective concentration available to kill bacteria, leading to skip wells.[5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5780530/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5780530/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5620769/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5620769/
https://www.pagepressjournals.org/mm/article/view/12388/12045
https://pmc.ncbi.nlm.nih.gov/articles/PMC10634484/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10634484/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7692639/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7692639/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-colistin-sulfate
https://journals.asm.org/doi/10.1128/jcm.01523-17
https://www.thermofisher.com/us/en/home/clinical/clinical-microbiology/antimicrobial-susceptibility-testing/sensititre-ast.html
https://www.thermofisher.com/us/en/home/clinical/clinical-microbiology/antimicrobial-susceptibility-testing/sensititre-ast.html
https://www.researchgate.net/publication/380944596_Colistin_the_last_resort_antibiotic_challenges_in_the_implementation_of_its_routine_susceptibility_testing
https://pmc.ncbi.nlm.nih.gov/articles/PMC4410713/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4410713/
https://www.benchchem.com/product/b13443851/docs#technical-support-center-troubleshooting-colistin-sulfate-mic-skip-wells
https://www.benchchem.com/product/b13443851/docs#technical-support-center-troubleshooting-colistin-sulfate-mic-skip-wells
https://www.benchchem.com/product/b13443851/docs#technical-support-center-troubleshooting-colistin-sulfate-mic-skip-wells
https://www.benchchem.com/product/b13443851/docs#technical-support-center-troubleshooting-colistin-sulfate-mic-skip-wells
https://www.benchchem.com/product/b13443851?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13443851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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